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Compound of Interest

Compound Name: Ketomethylenebestatin

Cat. No.: B1673610 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount. This document provides a comprehensive guide to

the proper disposal procedures for Ketomethylenebestatin, a carba-analog of the

aminopeptidase inhibitor bestatin.[1] Adherence to these protocols is essential for ensuring

laboratory safety and minimizing environmental impact.

Summary of Key Safety and Disposal Information
While specific quantitative toxicity and environmental fate data for Ketomethylenebestatin are

not readily available, the following table summarizes crucial safety considerations based on

general knowledge of peptide-based inhibitors and hazardous waste management principles.
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Parameter Information Citation

Chemical Name
6-Amino-5-hydroxy-2-isobutyl-

4-oxo-7-phenylheptanoic acid
[1]

CAS Number 137028-97-8 [1]

Molecular Formula C17H25NO4 [1]

Appearance Not specified (likely a solid)

Toxicity

Data not available. Handle with

care as a potentially

hazardous substance.

Personal Protective Equipment

(PPE)

Safety glasses with side

shields (or goggles), protective

gloves, and a lab coat should

be worn.

[2]

Storage

Store in a dry, dark place at 0 -

4°C for the short term or -20°C

for long-term storage.

[1]

Incompatible Materials
Strong oxidizing agents, strong

acids, and strong bases.
[3]

Hazardous Decomposition

Products

Under fire conditions, may

produce carbon oxides and

nitrogen oxides.

[3]

EPA Hazardous Waste Code

Not specifically listed. May be

classified as a characteristic

hazardous waste (e.g., D001

for ignitability if dissolved in a

flammable solvent, or D002 for

corrosivity if in a highly acidic

or basic solution). State and

local regulations may vary.

[4][5][6][7]
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The following procedure outlines the recommended steps for the safe disposal of

Ketomethylenebestatin and its associated waste. This protocol is based on general best

practices for chemical laboratory waste.

1. Waste Segregation and Collection:

Solid Waste: Collect unused or expired solid Ketomethylenebestatin in its original container

or a clearly labeled, sealed container.

Contaminated Labware: Dispose of items such as pipette tips, centrifuge tubes, and gloves

that have come into direct contact with Ketomethylenebestatin in a designated, sealed

hazardous waste container.

Liquid Waste: Collect solutions containing Ketomethylenebestatin in a dedicated, sealed,

and properly labeled hazardous waste container. Do not mix with other solvent waste

streams unless compatibility has been confirmed.[4][8]

2. Labeling of Hazardous Waste:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "Ketomethylenebestatin" and its CAS

number: "137028-97-8".

Indicate the approximate concentration and the solvent used for liquid waste.

Include the date when the waste was first added to the container.

3. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from general laboratory traffic.

Ensure that incompatible wastes are stored separately to prevent accidental reactions.

4. Arranging for Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1673610?utm_src=pdf-body
https://www.benchchem.com/product/b1673610?utm_src=pdf-body
https://www.benchchem.com/product/b1673610?utm_src=pdf-body
https://www.benchchem.com/product/b1673610?utm_src=pdf-body
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b1673610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not dispose of Ketomethylenebestatin down the drain or in the regular trash.[8]

Follow all institutional and local regulations for hazardous waste disposal.[9]

Biological Role and Experimental Context
Ketomethylenebestatin is an inhibitor of aminopeptidases, enzymes that cleave amino acids

from the N-terminus of proteins and peptides. Its action is analogous to bestatin, which is

known to inhibit several types of aminopeptidases, including aminopeptidase N (CD13).[2][10]

[11] This inhibition can disrupt various cellular processes, making these inhibitors valuable tools

in cancer and immunology research.[10][12][13][14]

The following diagram illustrates the inhibitory effect of Ketomethylenebestatin on

aminopeptidase activity within a simplified cellular context.

Extracellular Space

Cell
Peptide Substrate

Aminopeptidase (e.g., CD13)

Binds to

Cleaved Amino Acid
Cleaves

Downstream Signaling / Biological Effect

Ketomethylenebestatin Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1673610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

